Cas no 62458-81-5 (3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)-)

• Product Name: 3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)-
• CAS No: 62458-81-5
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 444039
• PubChem ID: 19596429
• Update Time: 2025-04-19

3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)-
• 4-chloro-N-propan-2-ylpyridine-3-carboxamide
• DTXSID50598922
• 62458-81-5
• SCHEMBL8485471
• 4-Chloro-N-(propan-2-yl)pyridine-3-carboxamide
• AKOS019797693

• Inchi： 1S/C9H11ClN2O/c1-6(2)12-9(13)7-5-11-4-3-8(7)10/h3-6H,1-2H3,(H,12,13)
• InChI Key： ZMFKIRMODNGXAS-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(NC(C)C)=O

Computed Properties

• Exact Mass: 198.05613
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides